Cas no 1804269-21-3 (Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate)

• Product Name: Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate
• CAS No: 1804269-21-3
• MF: C₁₀H₈BrClN₂O₂
• MW: 303.539720535278
• CID: 4824485
• Update Time: 2025-10-31

Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate

• Inchi： 1S/C10H8BrClN2O2/c1-2-16-9(15)6-3-5(11)4-7-8(6)14-10(12)13-7/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： ARJFEYRYDOZRAD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C2=C(C=1)NC(=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Additional information on Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate

Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate (CAS No. 1804269-21-3): A Versatile Intermediate in Modern Pharmaceutical Research

Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate (CAS No. 1804269-21-3) is a highly valuable intermediate in the realm of pharmaceutical chemistry, playing a pivotal role in the synthesis of various bioactive molecules. This compound, characterized by its bromo and chloro substituents on the benzimidazole core, offers a unique scaffold for medicinal chemists to explore diverse pharmacological properties. The presence of these halogen atoms enhances its reactivity, making it an attractive building block for further functionalization.

The benzimidazole moiety is a well-known pharmacophore, widely recognized for its involvement in numerous therapeutic applications. Its structural framework is integral to drugs that target a range of diseases, including cancer, infections, and neurological disorders. The carboxylate ester group in Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate provides an additional site for chemical modification, enabling the development of novel derivatives with enhanced efficacy and selectivity.

In recent years, there has been a significant surge in research focused on benzimidazole derivatives due to their remarkable biological activities. Studies have demonstrated that these compounds exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for drug development. For instance, derivatives of benzimidazole have shown potential in inhibiting kinases and other targets implicated in cancer progression. The bromo and chloro substituents on Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate are particularly noteworthy, as they facilitate cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures.

The pharmaceutical industry has increasingly leveraged these reactions to develop small-molecule inhibitors with high affinity and specificity. Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate serves as a key precursor in the synthesis of such inhibitors. Its versatility allows chemists to introduce additional functional groups at the 5-position and 7-position of the benzimidazole ring, thereby tailoring the compound’s pharmacokinetic and pharmacodynamic properties. This adaptability has made it a cornerstone in the design of next-generation therapeutics.

One of the most compelling aspects of Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate is its role in the development of antiviral agents. The benzimidazole scaffold has been explored for its ability to interfere with viral replication cycles. Researchers have identified that certain benzimidazole derivatives can inhibit viral enzymes or disrupt viral protein-protein interactions, thereby preventing infection or reducing viral load. The halogenated version of this compound has been particularly studied for its enhanced binding affinity to viral targets, suggesting its potential as a lead compound in antiviral drug discovery.

Moreover, Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate has found applications in the field of anticancer research. Benzimidazole derivatives are known to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. The bromo and chloro substituents enhance the compound’s ability to interact with biological targets involved in cancer pathways. Recent studies have highlighted the use of this intermediate in synthesizing novel anticancer agents that show promising preclinical results. These agents are being investigated for their potential to overcome drug resistance mechanisms associated with conventional chemotherapies.

The synthesis of Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the bromination and chlorination of a precursor benzimidazole derivative, followed by esterification to introduce the ethyl carboxylate group at the 7-position. Each step is meticulously optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The importance of high-quality intermediates like Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate cannot be overstated. They form the backbone of complex drug molecules and are essential for ensuring that final products meet stringent regulatory standards. As pharmaceutical research continues to evolve, compounds like this will remain indispensable tools for medicinal chemists seeking to develop innovative treatments for human diseases.

In conclusion, Ethyl 5-Bromo-2-chloro-1H-benzimidazole-7-carboxylate (CAS No. 1804269-21-3) is a multifaceted intermediate with significant implications in pharmaceutical research. Its unique structural features make it an invaluable asset for synthesizing bioactive molecules with diverse therapeutic applications. As research progresses, this compound will undoubtedly continue to play a crucial role in the development of next-generation drugs that address unmet medical needs.